1'-(3-hydroxy-2-methylbenzoyl)-1-methylspiro[indole-3,3'-piperidin]-2(1H)-one

• IUPAC Name: 1'-(3-hydroxy-2-methylbenzoyl)-1-methylspiro[indole-3,3'-piperidine]-2-one
• InChI: InChI=1S/C21H22N2O3/c1-14-15(7-5-10-18(14)24)19(25)23-12-6-11-21(13-23)16-8-3-4-9-17(16)22(2)20(21)26/h3-5,7-10,24H,6,11-13H2,1-2H3
• InChI Key: YBFSNQBBPAIARK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1O)C(=O)N2CCCC3(C2)C4=CC=CC=C4N(C3=O)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

The compound “1’-(3-hydroxy-2-methylbenzoyl)-1-methylspiro[indole-3,3’-piperidin]-2(1H)-one” is a complex organic molecule. It seems to contain an indole and a piperidine ring, both of which are common structures in many natural products and pharmaceuticals. The compound also contains a 3-hydroxy-2-methylbenzoyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and piperidine rings would contribute to the rigidity and complexity of the molecule. The 3-hydroxy-2-methylbenzoyl group would add further complexity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, the functional groups present in the molecule suggest that it could undergo a variety of reactions. For example, the indole ring is known to undergo electrophilic substitution reactions. The hydroxy group in the 3-hydroxy-2-methylbenzoyl moiety could potentially be involved in reactions such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the rigidity of the structure could all influence properties such as solubility, melting point, and reactivity.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its reactivity, and studying its potential biological activity. Given the presence of the indole and piperidine rings, it could be of interest in the field of medicinal chemistry.